![molecular formula C10H20Cl2N2O B2519182 1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride CAS No. 2060033-66-9](/img/structure/B2519182.png)
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride
Overview
Description
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride is a chemical compound with the molecular formula C10H18N2O.2ClH and a molecular weight of 255.19 g/mol . It is commonly used in various scientific research applications due to its unique chemical properties.
Mechanism of Action
Piperidine derivatives are known to exhibit a wide range of biological activities, including acting as antagonists for various receptors in the central nervous system . Pyrrolidinone derivatives, on the other hand, are often used as building blocks in the synthesis of more complex molecules, and some have been found to exhibit antimicrobial, antiviral, and anticancer activities .
Preparation Methods
The synthesis of 1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride involves several steps. One common method includes the reaction of piperidine with pyrrolidin-2-one under specific conditions to form the desired product. The reaction typically requires a catalyst and is carried out at a controlled temperature to ensure high yield and purity . Industrial production methods may involve large-scale synthesis using automated reactors and stringent quality control measures to maintain consistency and safety.
Chemical Reactions Analysis
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride is widely used in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: It is used in the study of biological processes and pathways.
Medicine: It is investigated for its potential therapeutic effects and as a precursor in drug development.
Industry: It is used in the production of various chemicals and materials.
Comparison with Similar Compounds
1-[(Piperidin-2-yl)methyl]pyrrolidin-2-one dihydrochloride can be compared with other similar compounds, such as:
- 1-(Pyrrolidin-2-ylmethyl)piperidine dihydrochloride
- 4-(4-(Pyrrolidin-1-ylmethyl)phenyl)piperidine hydrochloride
- 2-(2-(1-Methyl-1H-imidazol-2-yl)ethyl)piperidine hydrochloride
These compounds share similar structural features but may differ in their chemical properties and applications. The uniqueness of this compound lies in its specific combination of functional groups and its versatility in various research fields.
Properties
IUPAC Name |
1-(piperidin-2-ylmethyl)pyrrolidin-2-one;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O.2ClH/c13-10-5-3-7-12(10)8-9-4-1-2-6-11-9;;/h9,11H,1-8H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KEHZSNJXMVMEOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CN2CCCC2=O.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20Cl2N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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